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Compound of Interest

3-Methylisothiazole-4-carboxylic
Compound Name: o
aci

Cat. No.: B090979

Essential Safety Protocols for Handling 3-
Methylisothiazole-4-carboxylic acid

The following guide provides critical safety and logistical information for the handling and
disposal of 3-Methylisothiazole-4-carboxylic acid (CAS No. 15903-66-9). Adherence to these
protocols is essential to mitigate risks and ensure a safe laboratory environment for all
personnel.

Hazard Identification and Summary

3-Methylisothiazole-4-carboxylic acid and related isothiazolinone compounds are associated
with several health hazards. The primary risks include irritation to the skin, eyes, and
respiratory system, with the potential for allergic skin reactions.
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Hazard Classification GHS Hazard Statement Source

_ L H319: Causes serious eye
Serious Eye Irritation L [1][2][3]
irritation.

Skin Irritation H315: Causes skin irritation. [2][3]

. o H317: May cause an allergic
Skin Sensitization _ _ [4][5]
skin reaction.

Acute Toxicity (Oral) H302: Harmful if swallowed. [1][5]
) o Corrosive to the respiratory
Respiratory Irritation rract [1]
ract.

o H313: May be harmful in
Acute Toxicity (Dermal) | ) [1]
contact with skin.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is contingent on the specifics of the procedure and the
quantity of material being handled. The following table summarizes the minimum required PPE.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://images.thdstatic.com/catalog/pdfImages/9e/9e63b1e2-b826-4525-a4cb-793713e93b36.pdf
https://aksci.com/sds/8924EE_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/C3644_EU_6N.pdf
https://aksci.com/sds/8924EE_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/C3644_EU_6N.pdf
https://www.fishersci.fr/store/msds?partNumber=10262502&countryCode=FR&language=en
https://www.cpachem.com/msds?num=SB27870&dnl=sd_-_2-Methyl-4-isothiazolin-3-on+%5BCAS%E2%88%B62682-20-4%5D_%28SB27870%29_%28EU%29.pdf
https://images.thdstatic.com/catalog/pdfImages/9e/9e63b1e2-b826-4525-a4cb-793713e93b36.pdf
https://www.cpachem.com/msds?num=SB27870&dnl=sd_-_2-Methyl-4-isothiazolin-3-on+%5BCAS%E2%88%B62682-20-4%5D_%28SB27870%29_%28EU%29.pdf
https://images.thdstatic.com/catalog/pdfImages/9e/9e63b1e2-b826-4525-a4cb-793713e93b36.pdf
https://images.thdstatic.com/catalog/pdfImages/9e/9e63b1e2-b826-4525-a4cb-793713e93b36.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Specifications and Best
Body Area Recommended PPE .
Practices

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133
Safety Goggles with Side- (US) standards.[6][7] A face
Shields or Face Shield shield should be used in

addition to goggles when there

Eyes/Face

is a significant splash hazard.

Disposable nitrile or neoprene
gloves are suitable for
incidental contact.[8] For
prolonged contact or
immersion, consult

Hands Chemical-Resistant Gloves manufacturer data for
breakthrough times and
consider double-gloving.[4]
Always inspect gloves for
degradation or punctures
before use.[4][6][8]

A fully buttoned lab coat is

] mandatory. For tasks with a
Laboratory Coat / Impervious S ]
Body ) high risk of splashes or spills,
Clothing ] )
wear fire/flame-resistant and

impervious clothing.[6]

All handling should occur in a
certified chemical fume hood to
minimize inhalation exposure.
] ) ) [8] If a fume hood is
) Not typically required with ) )
Respiratory ] ] unavailable or if dusts are
proper engineering controls.

generated, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors

and acid gases is required.[8]
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Shoes must fully cover the feet
Feet Closed-Toed Shoes ] )
to protect against spills.[8]

Operational Plan: Safe Handling Protocol

This protocol outlines the procedural steps for safely handling 3-Methylisothiazole-4-
carboxylic acid in a laboratory setting.

Preparation and Engineering Controls

o Work Area: All work must be conducted in a well-ventilated laboratory, inside a certified
chemical fume hood.[6][7][8]

 Emergency Equipment: Ensure a safety shower and an eyewash station are tested and
readily accessible.[7][8]

» Spill Kit: A chemical spill kit appropriate for acidic and potentially toxic solids must be
available in the immediate work area.[8]

Chemical Handling

e Avoid Contact: Implement all necessary precautions to prevent direct contact with skin, eyes,
and clothing.[2][8] Do not breathe dust or vapors.[7][8]

e Weighing: If the compound is a solid, weigh it within the fume hood to contain any dust.[8]
e Solutions: When preparing solutions, add the compound slowly to the solvent.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[1][8] Do not eat, drink, or smoke in the laboratory.[1][8]

Post-Handling

o Decontamination: Wipe down the work surface in the fume hood with an appropriate
cleaning agent.

o PPE Removal: Remove gloves and any other disposable PPE with care, avoiding skin
contamination, and dispose of them in the designated hazardous waste container.[4]
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o Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated
place.[2][4][6][7]
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Preparation & Assessment

Start: Handling /\
3-Methylisothiazole- Handling solid powder?
A

4-carboxylic acid
Yes
v Personal‘frotective Equipment (PPE) Selection
Conduct Risk Assessment Add Respirator No (Solution)
Engineering &|Administrative Confrols
 / Mandatory Base PPE:
- Safety Goggles
Work in Chemical Fume Hood - Nitrile/Neoprene Gloves
- Lab Coat
- Closed-toe Shoes

Ac
\ 4

A\

Verify Eyewash/Shower Access Proceed with Task
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Alert Others & Evacuate Area

'

Don Full PPE
(Gloves, Goggles, Respirator)

:

Contain Spill
Prevent entry to drains

:

Clean Up Spill
(Sweep solid into container)

:

Decontaminate Spill Area

'

Dispose of all contaminated
materials as hazardous waste

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

